Cas no 4282-29-5 (Thiophene-3,4-dicarboxylic acid)

4282-29-5 structure
Product Name:Thiophene-3,4-dicarboxylic acid
CAS No:4282-29-5
Molecular Formula:C6H4O4S
Molecular Weight:172.1586
MDL:MFCD00067079
CID:330575
PubChem ID:255853
Thiophene-3,4-dicarboxylic acid Properties
Names and Identifiers
-
- Thiophene-3,4-dicarboxylic acid
- 3,4-Thiophenedicarboxylic Acid
- 3,4-Dicarboxythiophene
- 3,4-Thiophenedicarboxylicacid
- NSC672208
- t5sj cvq dvq[wln]
- PubChem19548
- KSC236Q7J
- Thiophene-3,4dicarboxylic acid
- ZWWLLYJRPKYTDF-UHFFFAOYSA-N
- WT634
- EBD16236
- BCP03909
- NSC81793
- BBL101552
- ABP001120
- STL555348
- SBB066378
- A
- AB02724
- MFCD00067079
- DTXSID30292335
- AC-2780
- AKOS000282577
- T2280
- CCG-40467
- J7P9TPY3Y5
- 4282-29-5
- J-524962
- CS-W002309
- SY002890
- NSC-81793
- Thiophene-3 pound not4-dicarboxylic acid
- 3,4-Thiophenedicarboxylic acid, AldrichCPR
- DS-13381
- InChI=1/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10
- A22264
- EN300-98508
- NSC-672208
- UNII-J7P9TPY3Y5
- FT-0635203
- AM9914
- NSC 81793
- SCHEMBL68448
- THIOPHENE-3,4-DICARBOXYLICACID
-
- MDL: MFCD00067079
- InChIKey: ZWWLLYJRPKYTDF-UHFFFAOYSA-N
- Inchi: 1S/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
- SMILES: S1C([H])=C(C(=O)O[H])C(C(=O)O[H])=C1[H]
Computed Properties
- Exact Mass: 171.98303g/mol
- Surface Charge: 0
- XLogP3: 0.7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 171.98303g/mol
- Monoisotopic Mass: 171.98303g/mol
- Topological Polar Surface Area: 103Ų
- Heavy Atom Count: 11
- Complexity: 171
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 1.14450
- PSA: 102.84000
- Refractive Index: 1.5500 (estimate)
- Boiling Point: 405.9°C at 760 mmHg
- Melting Point: 230.0 to 234.0 deg-C
- Flash Point: 199.3℃
- Color/Form: Solid
- Solubility: Not determined
- Sensitiveness: Sensitive to air
- λmax: 240(H2O)(lit.)
- Density: 1.473 (estimate)
Thiophene-3,4-dicarboxylic acid Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: S24/25
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Prompt:warning
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Risk Phrases: R36/37/38
- Signal Word:Warning
- HazardClass:IRRITANT
Thiophene-3,4-dicarboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene-3,4-dicarboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003V9B-250mg |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 98% | 250mg |
$4.00 | 2025-02-20 | |
A2B Chem LLC | AB79679-250mg |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 98% | 250mg |
$4.00 | 2024-04-20 | |
Aaron | AR003VHN-250mg |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 98% | 250mg |
$3.00 | 2025-01-22 | |
abcr | AB245034-1 g |
Thiophene-3,4-dicarboxylic acid, 97%; . |
4282-29-5 | 97% | 1g |
€80.40 | 2023-04-27 | |
Ambeed | A175960-250mg |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 98% | 250mg |
$5.0 | 2025-02-26 | |
Apollo Scientific | OR2907-5g |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 95% | 5g |
£52.00 | 2023-08-31 | |
Enamine | EN300-98508-0.05g |
thiophene-3,4-dicarboxylic acid |
4282-29-5 | 95% | 0.05g |
$19.0 | 2024-05-21 | |
Frontier Specialty Chemicals | T1828-1 g |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 1g |
$ 13.00 | 2022-11-04 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162830-1G |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | >97.0% | 1g |
¥49.90 | 2023-08-31 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD3298-250mg |
Thiophene-3,4-dicarboxylic acid |
4282-29-5 | 98% | 250mg |
¥23.0 | 2024-04-18 |
Thiophene-3,4-dicarboxylic acid Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:4282-29-5)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
Shanghai sogene biotech Co., Ltd.
(CAS:4282-29-5)
MR./MRS.:ZHAN LING RUI
Phone:15000569291
Email:zhanlingrui@163.com
JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
Gold Member
(CAS:4282-29-5)
MR./MRS.:WANG JING LI
Phone:13156898909
Email:hope2084@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:4282-29-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:4282-29-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:4282-29-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Thiophene-3,4-dicarboxylic acid Related Literature
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Xiaolian Hu,Lijian Zuo,Weifei Fu,Thue T. Larsen-Olsen,Martin Helgesen,Eva Bundgaard,Ole Hagemann,Minmin Shi,Frederik C. Krebs,Hongzheng Chen J. Mater. Chem. 2012 22 15710
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2. Chemical doping of EDOT azomethine derivatives: insight into the oxidative and hydrolytic stabilityAndréanne Bolduc,Stéphane Dufresne,W. G. Skene J. Mater. Chem. 2012 22 5053
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Soochan Lee,Hyein Jeong,Dongsik Nam,Myoung Soo Lah,Wonyoung Choe Chem. Soc. Rev. 2021 50 528
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Shan-Yun Chang,Po-Han Lin,Ching-Yuan Liu RSC Adv. 2014 4 35868
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Rajen Kundu,Chandramouli Kulshreshtha RSC Adv. 2015 5 77460
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Li-Ping Xue,Xin-Hong Chang,Shi-Hui Li,Lu-Fang Ma,Li-Ya Wang Dalton Trans. 2014 43 7219
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Zhao-Hao Li,Li-Ping Xue,Li-Li Shan,Bang-Tun Zhao,Jian Kan,Wei-Ping Su CrystEngComm 2014 16 10824
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Zhao-Hao Li,Li-Ping Xue,Shi-Hui Li,Jian-Ge Wang,Bang-Tun Zhao,Jian Kan,Wei-Ping Su CrystEngComm 2013 15 2745
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Xuewen Chen,Bo Liu,Yingping Zou,Wanjun Tang,Yongfang Li,Dequan Xiao RSC Adv. 2012 2 7439
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Jing Zhao,Jian Luan,Huixuan Yu,Guocheng Liu,Hongyan Lin,Xiuli Wang,Baokuan Chen CrystEngComm 2020 22 1330
4282-29-5 (Thiophene-3,4-dicarboxylic acid) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4282-29-5)THIOPHENE-3,4-DICARBOXYLIC ACID

Purity:99.9%
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Amadis Chemical Company Limited
(CAS:4282-29-5)Thiophene-3,4-dicarboxylic acid

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Quantity:100g
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